Cas no 1227607-85-3 ((5,6-Difluoropyridin-3-yl)acetic acid)

• Product Name: (5,6-Difluoropyridin-3-yl)acetic acid
• CAS No: 1227607-85-3
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 2101611
• Update Time: 2023-08-03

(5,6-Difluoropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5,6-Difluoropyridin-3-yl)acetic acid

• Inchi： 1S/C7H5F2NO2/c8-5-1-4(2-6(11)12)3-10-7(5)9/h1,3H,2H2,(H,11,12)
• InChI Key： KNBDNCUKHMNFIN-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(=C1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 50.2